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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518 Get Quote

A Comparative Guide to Maltose Monohydrate-
d14 Reference Material
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Maltose monohydrate-d14 reference

material. The objective is to offer a clear comparison with non-deuterated alternatives,

supported by data from Certificates of Analysis (CoA) and a detailed experimental protocol for

its application.

Product Comparison
The primary distinction of Maltose monohydrate-d14 as a reference material lies in its isotopic

labeling. This makes it an ideal internal standard for quantitative mass spectrometry-based

assays, offering superior accuracy compared to using non-labeled standards. While a direct

comparison of isotopic purity with other deuterated maltose reference materials is not possible

due to the limited availability of public Certificates of Analysis from other suppliers, this guide

provides a comparison of the chemical purity of MedchemExpress's Maltose monohydrate-
d14 with several non-deuterated Maltose monohydrate reference materials.

Quantitative Data from Certificates of Analysis
The following table summarizes the key analytical data from the Certificates of Analysis of

Maltose monohydrate-d14 from MedchemExpress and non-deuterated Maltose monohydrate
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from various suppliers.

Parameter

Maltose

monohydrate-

d14

Maltose

monohydrate

(Alternative 1)

Maltose

monohydrate

(Alternative 2)

Maltose

monohydrate

(Alternative 3)

Supplier
MedchemExpres

s

MedchemExpres

s

MP Biomedicals

(Lot: 3215F)

MP Biomedicals

(Lot: R3808)

Chemical Purity

(by HPLC)
93.7% 99.79% 98.0% 96.8%

Isotopic Purity
Not Specified in

available CoA
Not Applicable Not Applicable Not Applicable

Appearance
White to off-white

Solid

White to off-white

Solid

White Granular

Powder
White powder

Molecular

Formula

C₁₂H₈D₁₄O₁₁·H₂

O
C₁₂H₂₂O₁₁·H₂O C₁₂H₂₂O₁₁·H₂O C₁₂H₂₂O₁₁·H₂O

Experimental Protocol: Quantification of Maltose in
a Biological Matrix using LC-MS/MS with Maltose
monohydrate-d14 as an Internal Standard
This protocol outlines a typical workflow for the quantification of maltose in a biological sample

(e.g., plasma, urine) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method with Maltose monohydrate-d14 as an internal standard.

Materials and Reagents
Maltose monohydrate reference standard

Maltose monohydrate-d14 internal standard

LC-MS/MS grade water, acetonitrile, and formic acid

Biological matrix (e.g., plasma, urine)
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Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

Solid Phase Extraction (SPE) cartridges (if required for sample cleanup)

Preparation of Stock and Working Solutions
Maltose Stock Solution (1 mg/mL): Accurately weigh and dissolve Maltose monohydrate in a

suitable solvent (e.g., water) to prepare a 1 mg/mL stock solution.

Maltose monohydrate-d14 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately

weigh and dissolve Maltose monohydrate-d14 in a suitable solvent to prepare a 1 mg/mL

stock solution.

Working Solutions: Prepare a series of calibration standards by serially diluting the Maltose

stock solution. Prepare a working solution of the internal standard at an appropriate

concentration.

Sample Preparation
Protein Precipitation: To 100 µL of the biological sample, add 300 µL of the protein

precipitation solvent containing the Maltose monohydrate-d14 internal standard.

Vortex and Centrifuge: Vortex the samples for 1 minute and then centrifuge at high speed to

pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: A suitable HILIC (Hydrophilic Interaction Liquid Chromatography) column is

recommended for polar analytes like maltose.

Mobile Phase: A gradient of acetonitrile and water with a small amount of formic acid.

Flow Rate: A typical flow rate for analytical LC.

Injection Volume: 5-10 µL.
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Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both maltose and Maltose monohydrate-d14.

Data Analysis
Quantification: Calculate the peak area ratio of the analyte (maltose) to the internal standard

(Maltose monohydrate-d14).

Calibration Curve: Construct a calibration curve by plotting the peak area ratios of the

calibration standards against their concentrations.

Concentration Determination: Determine the concentration of maltose in the unknown

samples by interpolating their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Caption: Workflow for LC-MS/MS quantification of maltose using a deuterated internal

standard.
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Caption: Key attributes of a reference material and their impact on analytical performance.

To cite this document: BenchChem. [Certificate of analysis for Maltose monohydrate-d14
reference material.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408518#certificate-of-analysis-for-maltose-
monohydrate-d14-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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